![molecular formula C17H21NO2S B2845968 N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(m-tolyl)acetamide CAS No. 1797875-76-3](/img/structure/B2845968.png)
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(m-tolyl)acetamide
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Description
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(m-tolyl)acetamide, commonly known as MT-45, is a synthetic opioid drug that has gained attention for its potential use as a painkiller. It was first synthesized in the 1970s by a team of researchers at the Munster University of Applied Sciences in Germany.
Scientific Research Applications
- Anti-Inflammatory Agents : The compound’s structural features suggest potential anti-inflammatory activity. Researchers explore its effects on inflammation pathways and evaluate its suitability for drug development .
- Analgesics : Investigating its analgesic properties could lead to novel pain-relief medications. Researchers study its interactions with pain receptors and assess its efficacy .
- Smart Polymers : The compound’s thermal responsiveness and acid sensitivity make it interesting for designing smart polymers. These materials can change properties (e.g., solubility, shape) in response to environmental cues .
- Hydrogels : Researchers explore its incorporation into hydrogels for controlled drug release. The compound’s pH-dependent hydrolysis could enable targeted drug delivery .
- Boronic Acid Derivatives : The compound contains borate and sulfonamide groups. It may serve as a precursor for synthesizing boronic acid derivatives, which find applications in catalysis and organic transformations .
- Plant Growth Regulators : Given its resemblance to indole-3-acetic acid (a plant hormone), researchers investigate whether this compound affects plant growth, development, or stress responses .
- Photocatalysts : The compound’s structure could be modified to enhance its photocatalytic activity. Researchers explore its potential for hydrogen production from water under sunlight .
- Density Functional Theory (DFT) : Theoretical calculations can predict its electronic properties, reactivity, and stability. Researchers use DFT to understand its behavior and guide experimental design .
Drug Development and Medicinal Chemistry
Materials Science and Polymer Chemistry
Organic Synthesis and Catalysis
Plant Biology and Agriculture
Photocatalysis and Solar Energy Conversion
Computational Chemistry and Theoretical Studies
properties
IUPAC Name |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-12-5-4-6-14(9-12)10-17(19)18-11-15(20-3)16-8-7-13(2)21-16/h4-9,15H,10-11H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLWQVXXOFIJWGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NCC(C2=CC=C(S2)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(m-tolyl)acetamide |
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